molecular formula C11H7Br2N B8575997 3-(3,5-Dibromophenyl)pyridine

3-(3,5-Dibromophenyl)pyridine

Cat. No.: B8575997
M. Wt: 312.99 g/mol
InChI Key: BDOOZZQGKBKQCH-UHFFFAOYSA-N
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Description

3-(3,5-Dibromophenyl)pyridine is a useful research compound. Its molecular formula is C11H7Br2N and its molecular weight is 312.99 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7Br2N

Molecular Weight

312.99 g/mol

IUPAC Name

3-(3,5-dibromophenyl)pyridine

InChI

InChI=1S/C11H7Br2N/c12-10-4-9(5-11(13)6-10)8-2-1-3-14-7-8/h1-7H

InChI Key

BDOOZZQGKBKQCH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=CC(=CC(=C2)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrakis-(triphenylphosphine)palladium (915 mG; 0.75 mM) was added to a stirred solution of 1,3,5-tribromobenzene (6.3 G; 20 mM) in 75 mL of anhydrous tetrahydrofuran under nitrogen at R.T. After stirring 5 mins., tetra n-butyl ammonium bromide (483 mG; 1.5 mM), followed by powdered potassium hydroxide (2.52 G, 45 mM) and 3-pyridyldiethyl borane (2.2 G; 15 mM) were added in that order. The resulting reaction mixture was heated to reflux 2 hrs., cooled, diluted with 100 mL of ethyl acetate, washed with 10×25 mL of sat'd. sodium chloride solution, and dried over anhyd. magnesium sulfate. Solvent removal, and purification on silica gel using ethyl acetate:hexane (2:3) mixture as solvent gave 1.9 G of 3-(3',5'-dibromophenyl)pyridine as a colorless oil boiling at 137°-139°/~1 mm, which slowly became a glassy solid.
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